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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histamine is a critical biogenic amine involved in a myriad of physiological and

pathophysiological processes, including allergic reactions, neurotransmission, and gastric acid

secretion.[1] The quantification of histamine and its metabolites in urine serves as a

noninvasive method to assess systemic histamine levels, which can be indicative of conditions

such as mastocytosis, anaphylaxis, and other mast cell activation syndromes.[2][3] Compared

to plasma histamine, which has a very short half-life, urinary histamine and its stable

metabolites provide a more time-integrated reflection of histamine production.[2][3] Stable

isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged

as the gold standard for this analysis due to its high specificity, sensitivity, and accuracy,

overcoming the limitations of less specific methods like immunoassays.[4][5] This document

provides a detailed protocol for the analysis of urinary histamine using this advanced analytical

technique.
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Histamine Signaling Pathway
Histamine exerts its biological effects by binding to four distinct G protein-coupled receptors

(GPCRs): H1, H2, H3, and H4.[6][7] Activation of these receptors triggers specific intracellular

signaling cascades. H1 receptor activation is primarily coupled to Gq/11 proteins, leading to the

activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and

diacylglycerol (DAG), resulting in increased intracellular calcium and protein kinase C (PKC)

activation.[7] The H2 receptor is coupled to Gs proteins, stimulating adenylyl cyclase (AC) to

produce cyclic AMP (cAMP), which then activates protein kinase A (PKA).[6][7] H3 and H4

receptors are typically coupled to Gi/o proteins, which inhibit adenylyl cyclase, leading to

decreased cAMP levels.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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